Cas no 2680744-54-9 (benzyl 7,7-dichloro-6-methyl-3-azabicyclo4.1.0heptane-3-carboxylate)

• Product Name: benzyl 7,7-dichloro-6-methyl-3-azabicyclo4.1.0heptane-3-carboxylate
• CAS No: 2680744-54-9
• MF: C₁₅H₁₇Cl₂NO₂
• MW: 314.206982374191
• CID: 5634056
• PubChem ID: 165925006
• Update Time: 2025-08-05

benzyl 7,7-dichloro-6-methyl-3-azabicyclo4.1.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28292768
• 2680744-54-9
• benzyl 7,7-dichloro-6-methyl-3-azabicyclo[4.1.0]heptane-3-carboxylate
• benzyl 7,7-dichloro-6-methyl-3-azabicyclo4.1.0heptane-3-carboxylate

• Inchi： 1S/C15H17Cl2NO2/c1-14-7-8-18(9-12(14)15(14,16)17)13(19)20-10-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3
• InChI Key： WTRNVJOSZFEORM-UHFFFAOYSA-N
• SMILES： ClC1(C2CN(C(=O)OCC3C=CC=CC=3)CCC21C)Cl

Computed Properties

• Exact Mass: 313.0636342g/mol
• Monoisotopic Mass: 313.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 7,7-dichloro-6-methyl-3-azabicyclo4.1.0heptane-3-carboxylate

Comprehensive Overview of Benzyl 7,7-Dichloro-6-methyl-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2680744-54-9)

Benzyl 7,7-dichloro-6-methyl-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2680744-54-9) is a specialized bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural framework, featuring a 3-azabicyclo[4.1.0]heptane core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting neurological and metabolic disorders.

The compound's benzyl carboxylate moiety enhances its solubility and stability, which are critical for laboratory handling and industrial-scale production. Recent studies have explored its reactivity in cross-coupling reactions and catalytic hydrogenation, aligning with the growing demand for sustainable and efficient synthetic methodologies. These advancements are often discussed in forums focusing on green chemistry and process optimization, reflecting broader industry trends.

One of the most searched questions related to this compound is: "What are the synthetic routes for Benzyl 7,7-dichloro-6-methyl-3-azabicyclo[4.1.0]heptane-3-carboxylate?" Researchers typically employ multi-step protocols involving cyclopropanation and esterification techniques. The compound's dichloro and methyl substituents further contribute to its versatility, enabling selective functionalization for tailored applications.

In the context of AI-driven drug design, Benzyl 7,7-dichloro-6-methyl-3-azabicyclo[4.1.0]heptane-3-carboxylate has been flagged as a promising scaffold for virtual screening. Computational models predict high binding affinity for specific enzyme targets, a topic frequently queried in cheminformatics databases. This aligns with the surge in interest around machine learning in chemistry, where users seek data on structure-activity relationships (SAR).

From a commercial perspective, the compound's CAS No. 2680744-54-9 is often cross-referenced in supplier catalogs under categories like "pharmaceutical intermediates" or "custom synthesis building blocks." Its niche applicability ensures consistent demand, particularly among contract research organizations (CROs) specializing in high-throughput screening.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its chlorinated structure warrants scrutiny under REACH and FDA guidelines for impurity profiling. These aspects are frequently searched in regulatory compliance forums, emphasizing the need for transparent documentation.

In summary, Benzyl 7,7-dichloro-6-methyl-3-azabicyclo[4.1.0]heptane-3-carboxylate represents a convergence of synthetic innovation and biomedical potential. Its relevance to precision medicine and catalysis research ensures its prominence in both academic and industrial discourse, making it a compound of enduring scientific interest.